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Compound of Interest

Compound Name: Lead ionophore I

CAS No.: 72469-41-1

Cat. No.: B1618479 Get Quote

) Key Component: Lead Ionophore I (ETH 322)

Introduction & Principle
The detection of lead in environmental and biological samples is critical due to its high toxicity.

Lead Ionophore I (chemical name: N,N-Dioctadecyl-N',N'-dipropyl-3,6-dioxaoctanediamide) is

a neutral carrier that forms a lipophilic complex with

ions. Unlike charged ion exchangers, neutral carriers require a careful balance of membrane
components to function correctly.

Mechanism of Action: The ionophore selectively extracts

into the organic membrane phase. To ensure a Nernstian response, a lipophilic ionic additive
(anion exchanger) must be added. This additive serves two critical functions:

Donnan Exclusion: It prevents the co-extraction of counter-anions (e.g.,

,

) from the sample, which would otherwise ruin the Nernstian slope.

Resistance Reduction: It decreases the electrical resistance of the membrane.

The choice of plasticizer is equally vital. For divalent cations like
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, a plasticizer with a high dielectric constant (e.g., o-Nitrophenyloctyl ether, NPOE) is preferred
over low-dielectric solvents (e.g., DOS) to stabilize the charged metal-ionophore complex.

Materials & Reagents
Ensure all reagents are of Selectophore™ or analytical grade to prevent trace metal

contamination.

Component Role
Specific Chemical /
Grade

CAS No.[1][2][3][4]

Ionophore Pb²⁺ Carrier
Lead Ionophore I

(ETH 322)
72469-41-1

Polymer Matrix Support
High Molecular

Weight PVC
9002-86-2

Plasticizer Solvent/Mediator
o-Nitrophenyloctyl

ether (NPOE)
37682-29-4

Ionic Additive Anion Exchanger

Potassium tetrakis(4-

chlorophenyl)borate

(KTpClPB)

14680-77-4

Solvent Casting Vehicle
Tetrahydrofuran

(THF), inhibitor-free
109-99-9

Electrolyte Fill Solution
Lead(II) Nitrate (

)
10099-74-8

Membrane Cocktail Formulation
The following formulation produces approximately 300 mg of cocktail, sufficient for casting 1-2

master membranes (depending on ring size) or coating multiple wire electrodes.

Critical Ratio: The molar ratio of the Ionic Additive to the Ionophore should be approximately 50

mol%.

MW Lead Ionophore I: ~765.2 g/mol
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MW KTpClPB: ~496.1 g/mol

Weight Ratio: ~0.32 mg Additive per 1 mg Ionophore.

Standard Composition Table (Total Mass: ~300 mg)
Component Weight % (wt%) Mass (mg)

Lead Ionophore I 1.0 % 3.0 mg

KTpClPB (Additive) 0.5 % 1.5 mg

PVC (High MW) 33.0 % 99.0 mg

o-NPOE (Plasticizer) 65.5 % 196.5 mg

Total Solids 100 % 300 mg

Experimental Protocol
Phase 1: Cocktail Preparation

Weighing: Accurately weigh the Ionophore and Additive into a 5 mL glass vial.

Note: Static electricity can make weighing small amounts of PVC difficult; use an anti-

static gun if available.

Dissolution: Add the PVC powder and NPOE plasticizer to the vial.

Solvation: Add 3.0 mL of THF.

Mixing: Cap the vial tightly. Vortex for 1 minute, then place on a magnetic stirrer or rocker for

30–60 minutes until the solution is completely clear and homogeneous. Do not use heat, as

this can degrade the ionophore.

Phase 2: Membrane Casting
Setup: Place a glass ring (approx. 20–30 mm diameter) on a clean, dust-free glass plate.

Pouring: Pour the THF cocktail into the glass ring. Cover the ring with a filter paper or a

beaker raised slightly to allow slow evaporation while preventing dust contamination.
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Evaporation: Allow the solvent to evaporate at room temperature for 24–48 hours.

Warning: Rapid evaporation leads to membrane inhomogeneity and poor mechanical

strength.

Extraction: Once dry, carefully peel the master membrane from the glass plate. It should be

transparent, flexible, and free of bubbles.

Phase 3: Electrode Assembly
For Philips Body / O-Ring Probes: Cut a disc from the master membrane (diameter matching

your electrode body, usually 5–7 mm). Mount it into the electrode tip.

For Coated Wire Electrodes (CWE): Dip a polished copper or platinum wire (pre-coated with

a conductive polymer like PEDOT is recommended for stability) into the cocktail 3–5 times,

allowing 15 minutes of drying between dips.

Phase 4: Conditioning (Critical)
The membrane must be hydrated and equilibrated with the primary ion before use.

Filling Solution: Fill the inner chamber of the electrode with 0.01 M

.

Soaking: Immerse the assembled electrode tip in a 10⁻³ M

solution.

Time: Condition for 12–24 hours.

Why? This establishes the phase boundary potential and replaces impurities on the

surface with

.

Visualization of Workflows
Figure 1: Membrane Preparation Workflow
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Caption: Step-by-step workflow for the fabrication of Lead Ionophore I PVC membranes.

Figure 2: Potentiometric Mechanism
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Caption: Mechanism of Pb²⁺ selective extraction and charge stabilization by the lipophilic

additive.
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Characterization & Validation
To validate the electrode, perform a calibration curve using serial dilutions of

from

M down to

M.

Parameter Acceptance Criteria Notes

Slope 28.0 – 30.0 mV/decade
Theoretical Nernstian slope for

divalent ion is 29.6 mV.

Linear Range
to

M

Deviation at low conc.[5]

indicates leaching or

contamination.

Detection Limit
~

M

Defined by the intersection of

the two linear segments.

Response Time < 15 seconds
Slower response indicates

membrane is too thick or old.

pH Range 3.0 – 6.0

At pH > 6,

precipitates; at pH < 3,

interferes.

Troubleshooting
Drift: If potential drifts continuously, the membrane may not be fully conditioned. Soak for

another 12 hours. If using a Coated Wire Electrode, an aqueous layer may have formed

between the wire and PVC; dry the wire thoroughly before coating.

Sub-Nernstian Slope (< 25 mV/dec): Usually indicates insufficient Lipophilic Additive

(KTpClPB). Remake cocktail ensuring the 50 mol% ratio is correct.
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Poor Selectivity: If the electrode responds to Potassium or Sodium, check the plasticizer.

NPOE is required; using DOS or DOP will significantly degrade selectivity for Lead.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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